Cas no 79822-46-1 (4-(tert-Butyl)-3-methoxybenzoic Acid)

4-(tert-Butyl)-3-methoxybenzoic Acid Properties

Names and Identifiers

• 3-Methoxy-4-tert-butylbenzoic acid
• 3-Methoxy-4-tert-butylbenozic acid
• 4-(tert-Butyl)-3-methoxybenzoic acid
• 3-METHOXY-4-T-BUTYLBENZOIC ACID
• 3-METHOXY-4-T-BUTYL-BENZOICACID
• 4-t-Butyl-3-methoxybenzoic acid
• 4-tert-Butyl-3-methoxybenzoic acid
• 4-tert-Butyl-3-methoxy-benzoesaeure
• 4-tert-butyl-3-methoxy-benzoic acid
• 3-Methoxy-4-t-Butyl-Benzoic acid
• PubChem15673
• 4-(tert-Butyl)-m-anisic acid
• MOLARCH MA_0100118
• CSJQLIMNCLFPLZ-UHFFFAOYSA-N
• 2-(tert-Butyl)-5-carboxyanisole
• EBD19
• SCHEMBL1542321
• 3-Methoxy-4-t-Butyl Benozic Acid
• A839765
• 4-(tert-butyl)-3-methoxybenzoicacid
• DTXSID20508593
• 79822-46-1
• FT-0601013
• MFCD06656116
• PS-8037
• AMY23251
• AKOS015851429
• AC-9494
• SY015476
• 3-methoxy-4-t-butylbenzoic acid, AldrichCPR
• 4-(1,1-Dimethylethyl)-3-methoxybenzoic acid (ACI)
• m-Anisic acid, 4-tert-butyl- (6CI)
• 3-Methoxy-4-tert-butyl-Benzoic acid
• 3-Methoxy-4-tert-butylbenzoicacid
• DB-006481
• +Expand

• MDL： MFCD06656116
• InChIKey： CSJQLIMNCLFPLZ-UHFFFAOYSA-N
• Inchi： 1S/C12H16O3/c1-12(2,3)9-6-5-8(11(13)14)7-10(9)15-4/h5-7H,1-4H3,(H,13,14)
• SMILES： O=C(C1C=C(OC)C(C(C)(C)C)=CC=1)O

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.109944
• Heavy Atom Count: 15
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 2.69090
• PSA: 46.53000
• Refractive Index: 1.516
• Boiling Point: 334.7±35.0 °C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 125.2±19.4 °C
• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3

4-(tert-Butyl)-3-methoxybenzoic Acid Security Information

• Safety Term：S26-S36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H302 (97.44%) H411 (97.44%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 36/37/38-51/53-22
• Signal Word：Warning

4-(tert-Butyl)-3-methoxybenzoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%